Cas no 1261764-55-9 (3-Fluoro-2-mercapto-5-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Fluoro-2-mercapto-5-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261764-55-9
• MF: C₁₂H₇F₄NOS
• MW: 289.248695611954
• CID: 4924699
• Update Time: 2025-10-29

3-Fluoro-2-mercapto-5-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-mercapto-5-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7F4NOS/c13-10-5-8(6-17-11(10)19)7-1-3-9(4-2-7)18-12(14,15)16/h1-6H,(H,17,19)
• InChI Key： YKYBXMKXQQZRED-UHFFFAOYSA-N
• SMILES： S=C1C(=CC(=CN1)C1C=CC(=CC=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 422
• XLogP3: 3.5
• Topological Polar Surface Area: 53.4

Additional information on 3-Fluoro-2-mercapto-5-(4-(trifluoromethoxy)phenyl)pyridine

3-Fluoro-2-mercapto-5-(4-(trifluoromethoxy)phenyl)pyridine: A Comprehensive Overview

3-Fluoro-2-mercapto-5-(4-(trifluoromethoxy)phenyl)pyridine, identified by the CAS number 1261764-55-9, is a sophisticated organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, substituted with a fluoro group at the 3-position, a mercapto group at the 2-position, and a trifluoromethoxy-substituted phenyl group at the 5-position. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of 3-fluoro-2-mercapto-5-(4-(trifluoromethoxy)phenyl)pyridine involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the aryl-pyridine bond, which is a critical step in the synthesis process. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

The structural features of this compound make it an attractive candidate for various applications. The pyridine ring is known for its aromatic stability and ability to participate in hydrogen bonding, which are crucial for bioavailability in drug design. The fluoro group at the 3-position enhances lipophilicity, while the mercapto group at the 2-position introduces nucleophilic character, making it potentially useful in catalytic applications. The trifluoromethoxy-substituted phenyl group at the 5-position contributes electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity.

Recent studies have explored the potential of 3-fluoro-2-mercapto-5-(4-(trifluoromethoxy)phenyl)pyridine as a building block for constructing bioactive molecules. For example, researchers have utilized this compound as a precursor for synthesizing inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The trifluoromethoxy group has been shown to enhance metabolic stability, making it an advantageous substituent in drug design.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. Its ability to form coordination complexes with transition metals has been exploited in designing new materials for catalysis and sensing applications. For instance, studies have demonstrated that this compound can act as a ligand in palladium complexes that exhibit high catalytic activity in cross-coupling reactions.

The development of analytical methods for characterizing 3-fluoro-2-mercapto-5-(4-(trifluoromethoxy)phenyl)pyridine has also seen significant progress. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for determining its molecular formula and structure. Recent advancements in computational chemistry have enabled accurate modeling of its electronic structure and interaction with biological targets.

In conclusion, 3-fluoro-2-mercapto-5-(4-(trifluoromethoxy)phenyl)pyridine, CAS No. 1261764-55-9, is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, catalysis, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.